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Compound of Interest

2-Amino-2-(3-
Compound Name:

tetrahydrofuranyl)ethanol

Cat. No.: B113201

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties and suppliers
of the chemical compound 2-Amino-2-(3-tetrahydrofuranyl)ethanol, identified by CAS
number 889949-68-2. The information is intended to support research and development
activities in the fields of chemistry and life sciences.

Chemical and Physical Properties

2-Amino-2-(3-tetrahydrofuranyl)ethanol is a specialty chemical intermediate. While extensive
experimental data on its physical properties are not publicly available, the following table
summarizes its key chemical identifiers and calculated properties.
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Property Value Source

CAS Number 889949-68-2 N/A
2-amino-2-(tetrahydrofuran-3-

IUPAC Name [1]
yl)ethan-1-ol

Molecular Formula CeH13NO:2 [1]

Molecular Weight 131.17 g/mol [1]
2-AMINO-2-(3-
TETRAHYDROFURANYL)ET

Synonyms HANOL, 2-Amino-2- N/A

(tetrahydro-furan-3-yl)-ethanol,

2-amino-2-(oxolan-3-yl)ethanol

Canonical SMILES ClC(C(CO)N)occ1 N/A

BYHDMZFKZJRAOH-
INChl Key N/A
UHFFFAOYSA-N

Biological Activity and Experimental Protocols

As of the date of this guide, detailed studies on the specific biological activity, mechanism of
action, and established signaling pathways involving 2-Amino-2-(3-tetrahydrofuranyl)ethanol
are not readily available in the public domain. Consequently, specific experimental protocols for
its use in biological systems have not been identified. This compound is primarily supplied as a
building block for chemical synthesis. Researchers interested in the biological effects of this
compound will need to design and validate their own experimental protocols.

Conceptual Synthetic Pathway

While a specific, detailed synthesis protocol for 2-Amino-2-(3-tetrahydrofuranyl)ethanol is
not widely published, a potential synthetic approach can be conceptualized based on common
organic chemistry reactions. The following diagram illustrates a possible workflow for its
synthesis.
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Conceptual Synthetic Workflow for 2-Amino-2-(3-tetrahydrofuranyl)ethanol

Starting Material Intermediate Steps Final Product
NaN3 e.g., H2, PdIC
9 Epoxidation Azide Opening Reduction

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 2-Amino-2-(3-tetrahydrofuranyl)ethanol.

Suppliers

2-Amino-2-(3-tetrahydrofuranyl)ethanol is available from several chemical suppliers,
primarily for research and development purposes. The following table lists some of the known
suppliers. It is recommended to contact the suppliers directly for the most current information
on product availability, purity, and pricing.

Supplier Location Website
BLD Pharm N/A bldpharm.com
Chem-Impex International, Inc.  Wood Dale, IL, USA chemimpex.com

Hangzhou Leap Chem Co.,

Hangzhou, China echemi.com
Ltd.
Reagentia Prague, Czech Republic reagentia.eu[2]
Tyger Scientific Inc. Ewing, NJ, USA tygerscientific.com

Disclaimer: This information is for guidance purposes only and should not be considered a
substitute for thorough literature research and experimental validation. The absence of
published data on biological activity does not preclude the possibility of such effects. All
laboratory work should be conducted with appropriate safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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